Cas no 102585-82-0 (9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)-)

• Product name: 9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)-
• CAS No: 102585-82-0
• MF: C₂₂H₂₇NO
• MW: 321.455886125565
• CID: 163001
• PubChem ID: 59654

9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)-
• 9-benzyl-3-(4-methylphenoxy)-9-azabicyclo[3.3.1]nonane
• 9-Benzyl-3-(p-tolyl)-9-azabicyclo(3.3.1)nonan-3-ol
• 102585-82-0
• DTXSID60907884
• 9-Benzyl-3-p-tolyl-3-granatanol
• 9-AZABICYCLO(3.3.1)NONAN-3-OL, 9-BENZYL-3-(p-TOLYL)-

• Inchi： InChI=1S/C22H27NO/c1-17-10-12-21(13-11-17)24-22-14-19-8-5-9-20(15-22)23(19)16-18-6-3-2-4-7-18/h2-4,6-7,10-13,19-20,22H,5,8-9,14-16H2,1H3
• InChI Key： MNXQDSVXDDQGHM-UHFFFAOYSA-N
• SMILES： CC1=CC=C(OC2CC3CCCC(N3CC3=CC=CC=C3)C2)C=C1

Computed Properties

• Exact Mass: 321.20941
• Monoisotopic Mass: 321.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47